Cas no 14562-04-0 (2-[(4-methylbenzenesulfonyl)oxy]acetonitrile)

• Product Name: 2-[(4-methylbenzenesulfonyl)oxy]acetonitrile
• CAS No: 14562-04-0
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• MDL: MFCD00019827
• CID: 49858
• PubChem ID: 84525
• Update Time: 2025-04-18

2-[(4-methylbenzenesulfonyl)oxy]acetonitrile Chemical and Physical Properties

Names and Identifiers

• cyanomethyl p-toluenesulfonate
• cyanomethyl 4-methylbenzenesulfonate
• (Tosyloxy)acetonitrile
• cyanomethyl p-toluenesulphonate
• cyanomethyl tosylate
• toluene-4-sulfonic acid cyanomethyl ester
• Acetonitrile,[[(4-methylphenyl)sulfonyl]oxy]- (9CI)
• Glycolonitrile, p-toluenesulfonate(7CI)
• Glycolonitrile, p-toluenesulfonate (ester) (8CI)
• Cyanomethylp-tosylate
• Cyanomethyl toluenesulfonate
• [[(4-Methylphenyl)sulfonyl]oxy]acetonitrile
• Cyanomethyl4-methylbenzenesulfonate
• CyanomethylP-Toluenesulfonate
• Acetonitrile, [[(4-methylphenyl)sulfonyl]oxy]-
• Acetonitrile, 2-[[(4-methylphenyl)sulfonyl]oxy]-
• Acetonitrile, (((4-methylphenyl)sulfonyl)oxy)-
• 2-{[(4-methylbenzene)sulfonyl]oxy}acetonitrile
• Acetonitrile, 2-(((4-methylphenyl)sulfonyl)oxy)-
• tosyloxyacetonitrile
• PFXOLUYGXYEFOR-UHFFFAOYSA-N
• 2-[(4-methylbenzenesulfonyl)oxy]acetonitrile
• SCHEMBL890871
• AMY3070
• DTXSID4065785
• FT-0656118
• 14562-04-0
• EINECS 238-604-3
• MFCD00019827
• NS00024747
• SY023036
• AKOS004903201
• AS-10201
• CS-0109520
• 4-methylbenzenesulfonic acid cyanomethyl ester
• A808398

• MDL： MFCD00019827
• Inchi： 1S/C9H9NO3S/c1-8-2-4-9(5-3-8)14(11,12)13-7-6-10/h2-5H,7H2,1H3
• InChI Key： PFXOLUYGXYEFOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC#N

Computed Properties

• Exact Mass: 211.03000
• Monoisotopic Mass: 211.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 75.5

Experimental Properties

• Color/Form: Colorless and transparent liquid
• Density: 1.29
• Boiling Point: 393.6℃ at 760 mmHg
• Flash Point: 191.9 °C
• Refractive Index: 1.537
• PSA: 75.54000
• LogP: 2.30468

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters